Light Fastness: Reactive Blue 195 (ISO 6–7) Outperforms C.I. Reactive Blue 194 (ISO 5) by 1–2 Grades for Brilliant Blue Shades
Reactive Blue 195 demonstrates a light fastness rating of ISO 6–7 under standard test conditions [1]. This represents a measurable 1–2 grade advantage over C.I. Reactive Blue 194, a heterobifunctional (MCT-VS) azo navy blue dye that is rated at only ISO 5 for light fastness [2]. For applications where brilliant blue shade retention under light exposure is critical, selecting RB 194 as a substitute would result in a quantifiably inferior light fastness outcome.
| Evidence Dimension | Light fastness (ISO standard rating, xenon arc) |
|---|---|
| Target Compound Data | ISO 6–7 (Fading grade: 5) |
| Comparator Or Baseline | C.I. Reactive Blue 194: ISO 5 (Fading grade: 3–4) |
| Quantified Difference | 1–2 ISO grade advantage for RB 195 |
| Conditions | ISO 105-B02 standard method; standard depth on cotton; data from manufacturer technical datasheets (World Dye Variety, Ritan Chemical) |
Why This Matters
A 1–2 grade difference in light fastness directly governs whether a dyed textile meets brand specifications for apparel, home textiles, or automotive fabrics, making RB 195 the technically necessary choice when ISO 6+ is required and navy shade (RB 194) is optically unsuitable.
- [1] World Dye Variety, 'Reactive Blue 195', Light Fastness ISO 6–7. http://www.worlddyevariety.com/reactive-dyes/reactive-blue-195.html (accessed 2026-05-04). View Source
- [2] Ritan Chemical, 'Reactive Blue R-2GLN (C.I. Reactive Blue 194) 150%', Light Fastness ISO 5. https://www.ritan-chemical.com (accessed 2026-05-04). View Source
